Cas no 1797718-70-7 (2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide)

• Product Name: 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide
• CAS No: 1797718-70-7
• CID: 5372357
• Update Time: 2025-09-28

2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)benzamide
• 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide

• Inchi： 1S/C14H13F2N4O/c15-10-2-1-3-11(16)13(10)14(21)17-6-7-19-8-9-20-12(19)4-5-18-20/h1-5,8-9,18H,6-7H2,(H,17,21)
• InChI Key： KEHBKSVOSOVHIV-UHFFFAOYSA-N
• SMILES： C(NCCN1=C2C=CNN2C=C1)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide

Introduction to 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide (CAS No. 1797718-70-7) and Its Emerging Applications in Chemical Biology

The compound 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide (CAS No. 1797718-70-7) represents a fascinating intersection of medicinal chemistry and chemical biology, showcasing the potential of fluorinated heterocycles in modulating biological pathways. This review delves into the structural features, synthetic considerations, and the latest research applications of this molecule, emphasizing its significance in drug discovery and therapeutic development.

Fluorinated aromatic and heterocyclic compounds have garnered considerable attention in recent years due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of bioactive molecules. Among these, the benzamide scaffold combined with fluorine atoms at the 2 and 6 positions (2,6-difluorobenzamide) has been explored extensively for its role in improving drug-like characteristics. The introduction of a pyrazolo[1,5-a]imidazole moiety further expands the structural diversity and functional potential of this compound, creating a unique pharmacophore that may interact with biological targets in novel ways.

The pyrazolo[1,5-a]imidazole core is particularly noteworthy for its presence in several bioactive natural products and drug candidates. This heterocycle has demonstrated binding interactions with enzymes and receptors involved in cancer metabolism, inflammation, and viral replication. The ethyl chain extending from the pyrazolo[1,5-a]imidazole ring provides a flexible linker that can modulate the conformational dynamics of the molecule upon binding to a target protein. Such structural features make 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide a promising candidate for further exploration in medicinal chemistry.

Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing fluorinated benzamides like CAS No. 1797718-70-7. These computational approaches leverage machine learning models trained on experimental data to predict binding affinities and selectivity profiles. Such methods have been instrumental in identifying novel scaffolds with improved pharmacological properties. For instance, studies have shown that fluorine substitution at specific positions can significantly alter the electronic distribution of benzamide derivatives, thereby fine-tuning their interactions with biological targets.

In vitro studies have begun to elucidate the mechanism of action for compounds structurally related to 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide. Initial investigations suggest that this molecule may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to cancer progression. The pyrazolo[1,5-a]imidazole moiety appears to be critical for binding to specific residues within the active site of these enzymes, while the benzamide group contributes to further stabilization through hydrogen bonding interactions. Additionally, the presence of fluorine atoms may enhance hydrophobic interactions with aromatic pockets on the target protein.

The synthesis of CAS No 1797718-70-7 involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the pyrazolo[1,5-a]imidazole ring via cyclocondensation reactions followed by nucleophilic substitution to introduce the ethyl chain. Subsequent fluorination at the 2 and 6 positions of the benzamide core is achieved using established halogenation protocols. The synthetic route must be optimized to ensure high yields while maintaining purity standards necessary for pharmaceutical applications.

One particularly intriguing aspect of this compound is its potential as a scaffold for structure-based drug design (SBDD). High-resolution crystal structures of protein targets combined with molecular dynamics simulations can provide insights into how 2,6-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide or its derivatives might fit into binding pockets. These structural insights can guide medicinal chemists in modifying key pharmacophoric elements to improve potency and selectivity. For example, altering the length or composition of the ethyl linker could fine-tune interactions with specific residues on a target protein.

The role of fluorine atoms in modulating drug metabolism presents another avenue for exploration. Fluorine substitution can influence both lipophilicity and metabolic stability by affecting electron distribution along aromatic rings. In some cases, fluorine atoms can block enzymatic degradation pathways such as cytochrome P450-mediated oxidation or glucuronidation. This metabolic stability is particularly important for drugs that require prolonged half-lives to achieve therapeutic effects without frequent dosing regimens.

Emerging evidence suggests that CAS No 1797718-70-7 may have applications beyond traditional oncology indications. Research has indicated that this molecule could exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. The pyrazolo[1,5-a]imidazole moiety has been associated with compounds that modulate Janus kinases (JAKs), which are central regulators of inflammatory cascades. By targeting JAKs or related pathways through selective benzamide derivatives like this one, it may be possible to develop treatments for autoimmune diseases or chronic inflammatory conditions.

The development of novel analytical techniques has also contributed to our understanding of how CAS No 1797718-70-7 behaves under different conditions. Techniques such as X-ray crystallography provide high-resolution structures that reveal detailed interactions between this compound and biological targets at an atomic level. Additionally, NMR spectroscopy allows chemists to confirm molecular conformational changes upon binding, while mass spectrometry enables sensitive detection even at low concentrations relevant for biochemical assays.

The future direction for research involving 2{H-pyrazolo[15a}imidazol-l}-yl}ethyl)benzamide (CAS No:17977l8_70_7) will likely focus on expanding its therapeutic applications through structure-based optimization programs, generating libraries based on scaffold hopping strategies,and exploring combination therapies where it might synergize with other bioactive molecules._ Computational modeling will continue_ _to play_ _a central role_ _in guiding synthetic efforts toward_ _more_ _potent_and selective derivatives._ Furthermore, advances_ _in preclinical testing protocols will allow researchers_ _to assess_ _the translational potential_of these compounds more efficiently._